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Compound of Interest

Compound Name: tert-Butyl sulfide

Cat. No.: B089448

Abstract: This document provides detailed procedures and safety information for the handling
and storage of tert-Butyl sulfide (CAS No. 107-47-1) in a laboratory environment. The
protocols outlined are intended for researchers, scientists, and drug development professionals
to ensure safe usage and minimize risks associated with this chemical.

Chemical and Physical Properties

tert-Butyl sulfide, also known as di-tert-butyl sulfide, is a colorless liquid characterized by a
strong, unpleasant stench.[1] It is a flammable sulfur compound requiring specific handling and
storage conditions to ensure laboratory safety.

Table 1: Physical and Chemical Properties of tert-Butyl Sulfide
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Property Value Source
CAS Number 107-47-1 [1]
Molecular Formula C8H18S [1]
Molecular Weight 146.29 g/mol [11[2]
Appearance Colorless liquid [1]

Odor Strong stench [1]
Boiling Point 147 - 151 °C (at 760 mm Hg) [1]
Melting Point -11 °C [1]
Flash Point 48 °C (118.4 °F) [1]
Density 0.815 g/cm? [1]

Vapor Pressure

5.22 mmHg (at 25 °C)

[3]

Hazard Identification and Safety Precautions

tert-Butyl sulfide is classified as a flammable liquid and poses several health risks.[1][3]

Understanding these hazards is critical for safe handling.

o Flammability: Flammable liquid and vapor.[1][3] Vapors can travel to an ignition source and

flash back.[1]

o Health Hazards: May cause skin, eye, and respiratory tract irritation.[1][4] Ingestion of large

amounts may lead to gastrointestinal irritation.[1]

o Stench: The compound has a powerful and unpleasant odor. All handling should be

performed in a certified chemical fume hood to contain the smell and vapors.[1]

Table 2: Hazard Summary and Required Personal Protective Equipment (PPE)
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Hazard GHS Classification Required PPE
Use in an area free of ignition
N Flammable Liquid, Category sources. Use spark-proof tools
Flammability

3[3]

and explosion-proof

equipment.[1][3]

Eye Irritation

Eye Irritation, Category 2[3]

Chemical safety goggles or
eyeglasses conforming to
EN166 (EU) or OSHA 29 CFR
1910.133.[1][3]

Skin Irritation

Skin Irritant

Appropriate protective gloves
(e.g., nitrile) and a lab coat or

impervious clothing.[1][3]

Inhalation

Respiratory Irritation

All work must be conducted in
a certified chemical fume hood
to ensure adequate ventilation.
[1][3] If exposure limits are
exceeded, use a
NIOSH/MSHA approved

respirator.[1]

Protocols for Handling and Use

Adherence to strict protocols is necessary to minimize exposure and prevent accidents.

Protocol 3.1: Receiving and Inspection

» Upon receipt, move the container to a designated, well-ventilated receiving area, preferably

within a fume hood.

 Inspect the container for any signs of damage or leakage. Check that the cap is tightly

sealed.

« Verify that the label information matches the order details and the Safety Data Sheet (SDS).

« If the container is damaged, follow the spill response protocol (Section 5.1).
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Protocol 3.2: Dispensing and Aliquoting

o Preparation: Don all required PPE as listed in Table 2. Ensure a chemical spill kit is readily
accessible.

o Ventilation: Perform all dispensing and aliquoting operations inside a certified chemical fume
hood.

e Grounding: To prevent static electricity discharge, which can ignite vapors, ground and bond
the container and receiving equipment.[3]

e Tools: Use non-sparking tools for opening and closing containers.[1][3]

e Procedure: Open the container slowly to release any pressure buildup. Use a clean, dry
pipette or syringe to transfer the desired amount of liquid.

e Sealing: Immediately after dispensing, securely close both the primary and any secondary
containers.[1][3]

» Labeling: Clearly label all secondary containers with the chemical name, concentration, date,
and appropriate hazard warnings.

Storage Procedures

Proper storage is crucial for maintaining the chemical's stability and preventing hazardous
situations.

Table 3: Recommended Storage Conditions
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Parameter Recommendation Rationale
Store in a cool, dry, well- )
) _ _ To prevent vapor accumulation
Location ventilated place designated as o
and reduce fire risk.
a "Flammables Area".[1][5]
Store in a cool place, avoiding Chemical is stable under
Temperature temperatures above 50°C normal temperatures but high
(122°F).[1] heat is an ignition risk.[1]
] Keep in a tightly closed To prevent vapor escape and
Container

container.[1][3][5]

contamination.

Incompatibilities

Store away from strong
oxidizing agents, strong acids,
and strong bases.[1][5][6]

To prevent hazardous

chemical reactions.

Ignition Sources

Keep away from all sources of
ignition, including heat, sparks,
and open flames.[1][5][6]

The substance is a flammable
liquid.[1][3]

Emergency Procedures
Protocol 5.1: Spill Response

e Immediate Actions: Alert all personnel in the immediate area and evacuate if necessary.[7][8]

Remove all sources of ignition.[3][9]

e Assess the Spill:

o Minor Spill (<100 mL): If you are trained and have the proper PPE and spill kit, proceed

with cleanup.

o Major Spill (>100 mL): Evacuate the area immediately. Close the laboratory doors and
notify the Emergency Health and Safety (EHS) office and your supervisor.[10]

¢ Cleanup (Minor Spills):

o Don appropriate PPE, including respiratory protection if necessary.[7]
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o Contain the spill by covering it with an inert, non-combustible absorbent material like
vermiculite, sand, or earth.[1][9]

o Work from the outside of the spill inward to prevent spreading.[11]

o Using non-sparking tools, scoop the absorbed material into a suitable, labeled container
for hazardous waste disposal.[1][3]

o Wipe the spill area with a mild detergent and water, then dry.[11]

o Place all contaminated materials (gloves, absorbent pads) into the hazardous waste
container.[7]

Protocol 5.2: First Aid Measures

e Inhalation: Immediately move the affected person to fresh air.[1] If breathing is difficult,
administer oxygen. Seek medical attention if symptoms persist.[1]

o Skin Contact: Remove contaminated clothing and shoes immediately.[1] Flush the affected
skin with plenty of water for at least 15 minutes.[1][10] Get medical aid if irritation develops.

[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][10] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting.[1] If the person is conscious and alert, give 2-4 cupfuls
of water or milk.[1] Never give anything by mouth to an unconscious person.[1] Seek
immediate medical attention.

Waste Disposal

All waste containing tert-Butyl sulfide, including contaminated absorbents and empty
containers, must be treated as hazardous waste.[5]

o Collect all waste in a suitable, properly labeled, and tightly sealed container.

o Empty containers may retain product residue and vapors and can be dangerous.[5]
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» Dispose of the waste through your institution's EHS office, following all local, state, and
federal regulations.

Visual Workflows

The following diagrams illustrate the standard procedures for handling tert-Butyl sulfide.
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:

Don Required PPE
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:
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:
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N

Collect Waste -
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i l

Dispose via EHS Doff PPE

l
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Diagram 1: Standard Workflow for Handling tert-Butyl Sulfide

Click to download full resolution via product page

Caption: Standard workflow for handling tert-Butyl Sulfide.
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Spill Detected
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Assess Spill Size

Minor Spill Major Spill
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Don Appropriate PPE

i

Contain & Absorb
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;
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l
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Diagram 2: Spill Response Logic

Click to download full resolution via product page

Caption: Decision tree for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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